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Compound of Interest

Compound Name: Cyclohexanecarboxamide

Cat. No.: B073365

An In-depth Technical Guide to
Cyclohexanecarboxamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, and key physicochemical properties of cyclohexanecarboxamide. The
information is tailored for professionals in research, science, and drug development who
require a detailed understanding of this compound.

Chemical Structure and Nomenclature

Cyclohexanecarboxamide is a primary carboxylic acid amide consisting of a cyclohexane ring
bonded to a carboxamide functional group.[1] This structure imparts a combination of lipophilic
(cyclohexane ring) and polar (amide group) characteristics to the molecule.

IUPAC Name: cyclohexanecarboxamide[2]
Synonyms: Hexahydrobenzamide, Cyclohexylcarboxamide[2]
Molecular Formula: C7H13NO[2][3]

CAS Registry Number: 1122-56-1[2][3]
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Physicochemical Properties

A summary of the key quantitative data for cyclohexanecarboxamide is presented in the table

below, providing a convenient reference for its physical and chemical characteristics.

Property Value Source

Molecular Weight 127.1842 g/mol [3][4]

Melting Point 186-188 °C [5][6]
White amorphous powder or

Appearance , [51[7]
white flakes

pKa 16.76 + 0.20 (Predicted) [7]

Solubility in DMSO 42 mg/mL (198.73 mM) [8]

Experimental Protocols

While a comprehensive repository of all experimental protocols is beyond the scope of this

guide, a general overview of synthetic approaches is provided.

Synthesis of Cyclohexanecarboxamide:

A common method for the synthesis of cyclohexanecarboxamide involves the reaction of

cyclohexanecarboxylic acid with a suitable aminating agent. One documented approach

involves the following conceptual steps:

 Activation of the Carboxylic Acid: The carboxylic acid is typically converted to a more reactive

derivative, such as an acyl chloride or an ester.

e Amination: The activated carboxylic acid derivative is then reacted with ammonia or an

ammonia equivalent to form the amide bond.

 Purification: The crude product is purified using standard laboratory techniques such as

recrystallization or chromatography to yield pure cyclohexanecarboxamide.
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For a detailed synthetic procedure, refer to publications such as The Journal of Organic
Chemistry, 44, p. 4727, 1979.[5]

Molecular Visualization

The chemical structure of cyclohexanecarboxamide is depicted in the following diagram
generated using the DOT language.
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Chemical structure of cyclohexanecarboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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